Cas no 81778-12-3 (3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-)

3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- structure
81778-12-3 structure
Product name:3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
CAS No:81778-12-3
MF:C12H12NO2Cl3
MW:308.58818
CID:703008
PubChem ID:13192570

3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
    • 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-1,2-oxazolidin-3-one
    • SCHEMBL7607390
    • XZRQUDHPTBDXRO-UHFFFAOYSA-N
    • 81778-12-3
    • 4,4-Dimethyl-2-(2,4,5-trichlorobenzyl)isoxazolidin-3-one
    • 2-[(2,4,5 -trichlorophenyl)methyl]-4,4-dimethyl-3-isoxazolidinone
    • DTXSID10526125
    • Inchi: InChI=1S/C12H12Cl3NO2/c1-12(2)6-18-16(11(12)17)5-7-3-9(14)10(15)4-8(7)13/h3-4H,5-6H2,1-2H3
    • InChI Key: XZRQUDHPTBDXRO-UHFFFAOYSA-N
    • SMILES: CC1(CON(C1=O)CC2=CC(=C(C=C2Cl)Cl)Cl)C

Computed Properties

  • Exact Mass: 306.993362g/mol
  • Monoisotopic Mass: 306.993362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 3.8

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